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Compound of Interest

Compound Name: 3-Ethylphenol

Cat. No.: B1664133

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-Ethylphenol, also known as 3-ethylphenol, is an organic aromatic compound with the
chemical formula CsH100. It is a colorless to pale yellow liquid at room temperature and
possesses a characteristic phenolic odor. As a member of the ethylphenol isomer group, which
also includes o-ethylphenol and p-ethylphenol, its physical and chemical properties are of
significant interest in various fields, including chemical synthesis, materials science, and
pharmacology. This technical guide provides a comprehensive overview of the core physical
properties of m-ethylphenol, complete with tabulated data for easy reference, detailed
experimental protocols for property determination, and a logical workflow for the
characterization of such compounds.

Core Physical Properties of m-Ethylphenol

The physical properties of m-ethylphenol are crucial for its handling, application, and the design
of processes in which it is a component. These properties are summarized in the table below,
with comparative data for its ortho and para isomers provided for context.
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Physical Property

m-Ethylphenol (3-

o-Ethylphenol (2-

p-Ethylphenol (4-

ethylphenol) ethylphenol) ethylphenol)

Molecular Formula CsH100 CsH100 CsH100
Molecular Weight 122.16 g/mol [1] 122.16 g/mol 122.16 g/mol [2]

o o Colorless to white
Appearance Colorless liquid[1][3] Colorless liquid ) )

crystalline solid[4][5]
Melting Point -4 °C[1][3][6][7][8] -18 °C 40-42 °C[9][10]
Boiling Point 217 °C[6] 204.8 °C 218-219 °C[9][10]
) 1.001 g/mL at 25 °C[6]

Density 1.021 g/mL at 20 °C 1.011 g/cm?

[7]

Solubility in Water

Slightly soluble[1][3][7]
[8]

Slightly soluble

4.9 g/L at 25 °C[5][10]

Vapor Pressure

<1 mbar at 20 °C[8]

0.1 mmHg at 20 °C

0.13 mm Hg at 20
°C[o][10]

Refractive Index

1.5335 (20 °C)[3] 1.535 1.5330[5][10]
(n20/D)
PKa 9.9[1] 10.2 10.0[4]
. 100 °C (closed cup)
Flash Point 94 °C (closed cup) 87 °C (closed cup) (1]
LogP (Octanol/Water
2.40[6][7] 2.41 2.58[2]

Partition Coefficient)

Experimental Protocols for Determination of
Physical Properties

The accurate determination of physical properties is fundamental to chemical characterization.

The following are detailed methodologies for key experiments, adapted from standard

laboratory procedures.
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Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For m-ethylphenol, which has a melting point of -4 °C, a low-temperature apparatus is
required.

Methodology:

o Sample Preparation: A small amount of m-ethylphenol is introduced into a capillary tube,
which is then sealed.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a
cooling system (e.g., a cryostat or a cold finger with a suitable coolant). The apparatus
should have a calibrated thermometer or a digital temperature sensor.

o Determination: The sample is cooled until it solidifies. The temperature is then slowly
increased at a controlled rate (e.g., 1-2 °C per minute) as the melting point is approached.

o Data Recording: The temperature at which the first drop of liquid appears and the
temperature at which the last crystal melts are recorded. This range represents the melting
point. For a pure compound, this range should be narrow.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:

o Apparatus Setup: A small volume of m-ethylphenol is placed in a distillation flask with a few
boiling chips to ensure smooth boiling. A thermometer is positioned so that the top of the
bulb is level with the side arm of the distillation flask. A condenser is attached to the side
arm.

» Heating: The flask is gently heated.

» Data Recording: The temperature is recorded when the liquid is boiling and a stable ring of
condensate is observed on the thermometer bulb. This temperature is the boiling point at the
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recorded atmospheric pressure. Corrections can be applied to determine the normal boiling
point at standard pressure.

Density Determination

Density is the mass of a substance per unit volume.

Methodology:

Measurement of Mass: A clean, dry pycnometer (a flask with a specific volume) is weighed
empty.

Filling the Pycnometer: The pycnometer is filled with m-ethylphenol, ensuring no air bubbles
are present. The temperature of the sample is recorded.

Measurement of Mass of Filled Pycnometer: The filled pycnometer is weighed.

Calculation: The mass of the m-ethylphenol is determined by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer. The density is then calculated by
dividing the mass of the m-ethylphenol by the known volume of the pycnometer.

Solubility in Water

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology (Shake-Flask Method):

Sample Preparation: An excess amount of m-ethylphenol is added to a known volume of
distilled water in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature for a prolonged
period (e.g., 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: The mixture is allowed to stand undisturbed until the aqueous and
organic phases have clearly separated.
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e Analysis: A sample of the aqueous phase is carefully removed and analyzed using a suitable
analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC), to determine the concentration of dissolved m-ethylphenol. This
concentration represents the solubility at that temperature.

Vapor Pressure Determination

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology (Static Method):

o Sample Preparation: A sample of m-ethylphenol is placed in a thermostatted container
connected to a pressure-measuring device (manometer).

o Degassing: The sample is thoroughly degassed to remove any dissolved air.

o Equilibration: The container is maintained at a constant temperature, and the pressure is
monitored until it reaches a stable value.

o Data Recording: The stable pressure reading is the vapor pressure of m-ethylphenol at that
temperature. The measurement is repeated at different temperatures to obtain the vapor
pressure curve.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material.

Methodology:

o Apparatus Calibration: An Abbe refractometer is calibrated using a standard liquid with a
known refractive index.

o Sample Application: A few drops of m-ethylphenol are placed on the prism of the
refractometer.
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e Measurement: The refractometer is adjusted to bring the dividing line between the light and
dark fields into sharp focus at the crosshairs of the eyepiece.

» Data Recording: The refractive index is read from the instrument's scale. The temperature at
which the measurement is made should be recorded, as the refractive index is temperature-
dependent.

pKa Determination

The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of a solution.
It is a measure of the strength of an acid in solution.

Methodology (Potentiometric Titration):

o Sample Preparation: A known concentration of m-ethylphenol is dissolved in a suitable
solvent (e.g., a water-alcohol mixture, due to its slight solubility in water).

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)
while the pH is monitored using a calibrated pH meter.

o Data Analysis: The pH is plotted against the volume of titrant added. The pKa is determined
from the pH at the half-equivalence point of the titration curve.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the systematic characterization of the
physical properties of a chemical compound like m-ethylphenol.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Property Determination of m-Ethylphenol
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Caption: Logical workflow for the systematic determination of the physical properties of m-
Ethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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